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Compound of Interest

Compound Name:
Ethyl 3-(3-nitrophenyl)-3-

oxopropanoate

Cat. No.: B1266669 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the known physicochemical

properties of Ethyl 3-(3-nitrophenyl)-3-oxopropanoate, a detailed experimental protocol for

the determination of its boiling point, and a schematic of its chemical synthesis. This document

is intended to serve as a valuable resource for professionals engaged in chemical research

and drug development.

Physicochemical Data
The quantitative data for Ethyl 3-(3-nitrophenyl)-3-oxopropanoate are summarized in the

table below. It is important to note that the boiling point is a predicted value, suggesting that the

compound is susceptible to decomposition at high temperatures and atmospheric pressure.
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Property Value Source

Molecular Formula C₁₁H₁₁NO₅ [1]

Molecular Weight 237.21 g/mol [1]

Melting Point 75-77 °C (lit.) [1]

Predicted Boiling Point 314.4 ± 17.0 °C [1]

Appearance Light yellow to yellow solid [1]

Storage
Sealed in dry, Room

Temperature
[1]

Experimental Protocol: Boiling Point Determination
by Vacuum Distillation
Given the high predicted boiling point, standard atmospheric distillation is not recommended

due to the potential for thermal decomposition. The boiling point of Ethyl 3-(3-nitrophenyl)-3-
oxopropanoate should be determined under reduced pressure (vacuum distillation). This

method lowers the boiling point to a temperature range where the compound is more stable.

Materials and Equipment:

Crude or purified Ethyl 3-(3-nitrophenyl)-3-oxopropanoate

Round-bottom flask

Claisen adapter

Short-path distillation head with a condenser and vacuum connection

Receiving flask

Thermometer and thermometer adapter

Heating mantle with a stirrer
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Magnetic stir bar

Vacuum pump or water aspirator

Manometer

Vacuum grease

Thick-walled vacuum tubing

Cold trap (recommended to protect the vacuum pump)

Glass wool or aluminum foil for insulation

Procedure:

Apparatus Assembly:

Ensure all glassware is clean, dry, and free of cracks or stars, as imperfections can be

hazardous under vacuum.

Place a magnetic stir bar in the round-bottom flask containing the sample of Ethyl 3-(3-
nitrophenyl)-3-oxopropanoate. The use of a stir bar is crucial for preventing bumping, as

boiling stones are ineffective under vacuum.[2]

Lightly grease all ground-glass joints to ensure an airtight seal.

Assemble the distillation apparatus, including the Claisen adapter to minimize bumping of

the liquid into the condenser.[2]

Position the thermometer bulb just below the side arm of the distillation head to accurately

measure the temperature of the vapor that is distilling.

Connect the vacuum adapter to a cold trap and then to the vacuum source using thick-

walled tubing.

Distillation Process:
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Turn on the stirring mechanism to ensure smooth boiling.

Begin to evacuate the system by turning on the vacuum pump or water aspirator. The

pressure should drop, and this can be monitored with a manometer.

Once a stable, low pressure is achieved, begin to gently heat the sample using the heating

mantle.

Observe the sample for boiling and the condensation of vapor in the condenser.

Record the temperature at which the liquid is consistently distilling and condensing into the

receiving flask. This temperature is the boiling point at the recorded pressure.

To ensure purity, it may be necessary to collect and discard an initial fraction (forerun) that

may contain more volatile impurities.

Shutdown Procedure:

Once the distillation is complete, remove the heating mantle and allow the apparatus to

cool to room temperature.

Slowly and carefully vent the system to return it to atmospheric pressure. This can be

done by opening a stopcock on the vacuum adapter or removing the tubing from the

vacuum source.

Turn off the vacuum pump.

Disassemble the apparatus and collect the purified distillate.

Synthesis of Ethyl 3-(3-nitrophenyl)-3-
oxopropanoate
The synthesis of Ethyl 3-(3-nitrophenyl)-3-oxopropanoate can be achieved via the reaction

of m-nitrobenzoyl chloride with the magnesium salt of monoethyl malonate. A detailed workflow

of this synthesis is presented below.
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Figure 1. Synthesis workflow for Ethyl 3-(3-nitrophenyl)-3-oxopropanoate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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